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Compound of Interest

Compound Name: Ergotamine

CAS No.: 113-15-5; 379-79-3

Cat. No.: B15750909

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the protocol for extracting

ergotamine, a pharmaceutically significant ergot alkaloid, from Claviceps purpurea cultures.

The document details the biosynthesis of ergotamine, methodologies for its extraction and

quantification, and expected yields.

Introduction
Claviceps purpurea is a fungus that parasitizes rye and other cereals, producing a range of

bioactive ergot alkaloids. Among these, ergotamine is of particular interest due to its

vasoconstrictor properties, making it a valuable active pharmaceutical ingredient for the

treatment of migraines. The production of ergotamine can be achieved through submerged

fermentation of high-yielding strains of C. purpurea. Subsequent extraction and purification are

critical steps to isolate ergotamine for pharmaceutical use. This document outlines the key

procedures involved in this process, from fungal culture to purification and analysis of

ergotamine.
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Ergotamine Biosynthesis Pathway
Ergotamine is a complex peptide alkaloid derived from the condensation of D-lysergic acid and

a tripeptide moiety composed of L-alanine, L-phenylalanine, and L-proline. The biosynthesis

begins with the prenylation of L-tryptophan and proceeds through a series of enzymatic steps

to form the ergoline ring system of lysergic acid. This is followed by the non-ribosomal peptide

synthetase (NRPS) mediated assembly of the tripeptide chain and its subsequent cyclization to

form the final ergotamine molecule.
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Ergotamine Biosynthesis Pathway

Quantitative Data Summary
The yield of ergotamine from C. purpurea cultures and the efficiency of extraction are

dependent on the fungal strain, fermentation conditions, and the extraction method employed.

The following tables summarize quantitative data from various studies.

Table 1: Ergotamine and Total Alkaloid Production in Claviceps purpurea Submerged Cultures
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Strain
Culture
Medium

Fermentatio
n Time
(days)

Ergotamine
Yield (mg/L)

Total
Alkaloid
Yield (mg/L)

Reference

275 FI

T25 Medium

(Sucrose,

Citric Acid)

14 Not specified ~500 [1][2]

Not specified

20%

Mannitol, 3%

Peptone

10 ~1000 Not specified [3]

P1 (ATCC

20102)
Not specified Not specified

Produces

ergotamine
Not specified [4]

Table 2: Comparison of Ergotamine Extraction Solvent Systems and Recovery Rates

Extraction
Method

Solvent
System

Matrix
Recovery Rate
(%)

Reference

Liquid-Liquid

Extraction
Chloroform

Fermentation

Broth
Not specified [5]

Liquid-Liquid

Extraction

Toluene/Ethanol

(84:16 v/v)
Ergot Sclerotia

High Yield

(unspecified %)
[6]

Solid-Phase

Extraction (SPE)

Methanol-0.25%

H3PO4 (40+60)
Wheat

88.1 (mean for

several ergot

alkaloids)

[7]

QuEChERS
Acetonitrile/Amm

onium Carbonate
Cereal

90 - 98 (for

ergovaline)
[8]

Solid-Liquid

Extraction

Acetonitrile/Wate

r/Acetic Acid

(79:20:1)

Barley 80 - 91 [8]
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Fermentation of Claviceps purpurea for Ergotamine
Production
This protocol describes the submerged culture of C. purpurea for the production of

ergotamine.

Materials:

High-yielding strain of Claviceps purpurea (e.g., ATCC 20102)

Inoculum Medium (e.g., T2 Medium: 100 g/L sucrose, 10 g/L L-asparagine, 1 g/L Ca(NO₃)₂,

0.25 g/L KH₂PO₄, 0.25 g/L MgSO₄·7H₂O, 0.12 g/L KCl, 0.02 g/L FeSO₄·7H₂O, 0.015 g/L

ZnSO₄·7H₂O, pH adjusted to 5.2 with NH₄OH)[9]

Production Medium (e.g., T25 Medium: 300 g/L sucrose, 15 g/L citric acid, 0.5 g/L KH₂PO₄,

0.25 g/L MgSO₄·7H₂O, 0.1 g/L yeast extract, 0.12 g/L KCl, 0.007 g/L FeSO₄·7H₂O, 0.006 g/L

ZnSO₄·7H₂O, pH adjusted to 5.2 with NH₄OH)[1]

Shaker incubator

Fermenter/Bioreactor

Procedure:

Inoculum Preparation: Inoculate the inoculum medium with a slant culture of C. purpurea.

Incubate at 24-28°C for 7-9 days with shaking (e.g., 220 rpm).[10]

Production Culture: Transfer the inoculum culture to the production medium (a typical

inoculation ratio is 10% v/v).

Fermentation: Carry out the fermentation in a bioreactor at 24-28°C for 10-14 days. Maintain

aeration and agitation to ensure sufficient oxygen supply.

Monitoring: Monitor the pH, substrate consumption, and biomass production throughout the

fermentation. Alkaloid production typically begins in the stationary phase.

Extraction and Purification of Ergotamine
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This protocol outlines a general procedure for the extraction and purification of ergotamine
from the fermentation broth.

Materials:

Fermentation broth containing C. purpurea mycelium

Extraction solvent (e.g., Chloroform, Toluene/Ethanol mixture)

Aqueous acid solution (e.g., 0.2% HCl in ethanol/water)

Aqueous base solution (e.g., 5% NaOH or saturated Na₂CO₃)

Rotary evaporator

Separatory funnel

Filtration apparatus

Procedure:

Mycelium Separation: Separate the mycelium from the culture broth by filtration or

centrifugation. The majority of ergotamine is typically found within the mycelium.[1]

Homogenization: Homogenize the mycelial mass in an alkaline aqueous solution (pH 8.5-

9.0) to liberate the alkaloids.

Solvent Extraction: Extract the homogenized mycelium with an organic solvent such as

chloroform or a toluene/ethanol mixture.[5][6] Perform the extraction multiple times to ensure

complete recovery.

Acidic Wash (Liquid-Liquid Extraction): Combine the organic extracts and wash with an

aqueous acid solution. This will protonate the ergotamine, transferring it to the aqueous

phase and leaving behind non-basic impurities in the organic phase.[6]

Basification and Re-extraction: Adjust the pH of the aqueous extract to above 7.0 (typically

around 7.3) with a base.[6] This deprotonates the ergotamine, making it soluble in an
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organic solvent again. Extract the aqueous solution with a fresh portion of organic solvent

(e.g., toluene).

Concentration: Evaporate the organic solvent under reduced pressure using a rotary

evaporator to concentrate the ergotamine.

Crystallization: Further purify the ergotamine by crystallization from a suitable solvent or

solvent mixture.

Quantification of Ergotamine by HPLC-FLD
This protocol provides a method for the quantitative analysis of ergotamine using High-

Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD).

Materials:

Ergotamine standard

HPLC grade acetonitrile and methanol

Ammonium carbonate or formic acid

HPLC system with a fluorescence detector

Reversed-phase C18 column (e.g., 250 x 4.6 mm, 5 µm)

Procedure:

Sample Preparation: Dissolve the extracted and purified ergotamine in a suitable solvent

(e.g., methanol or the mobile phase).

Standard Preparation: Prepare a series of ergotamine standards of known concentrations to

generate a calibration curve.

Chromatographic Conditions:

Mobile Phase: A gradient or isocratic mixture of acetonitrile and an aqueous buffer (e.g.,

ammonium carbonate) or acidified water (e.g., 0.1 M formic acid). A common mobile
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phase is MeOH-HCOOH 0.1 M (70:30, v/v).

Flow Rate: 1.0 mL/min.

Column Temperature: 25°C.

Injection Volume: 10-60 µL.

Fluorescence Detection:

Excitation Wavelength: 250 nm or 330 nm.

Emission Wavelength: 425 nm or 415 nm.

Analysis: Inject the samples and standards into the HPLC system. Identify the ergotamine
peak based on its retention time compared to the standard. Quantify the amount of

ergotamine in the sample by comparing its peak area to the calibration curve.

Experimental Workflow
The following diagram illustrates the overall workflow from Claviceps purpurea culture to the

analysis of extracted ergotamine.
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Safety Precautions
Ergot alkaloids are toxic and should be handled with appropriate personal protective equipment

(PPE), including gloves, lab coats, and safety glasses. All extraction procedures should be

performed in a well-ventilated fume hood.

Disclaimer: These protocols are intended for research and informational purposes only.

Appropriate validation and optimization are required for specific applications. Always adhere to

laboratory safety guidelines and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b15750909/docs#application-notes-and-protocols-
for-ergotamine-extraction-from-claviceps-purpurea-cultures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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